Cas no 1309207-10-0 (3-(AZETIDIN-3-YL)-5-METHYL-1,2,4-OXADIAZOLE HYDROCHLORIDE)

• Product Name: 3-(AZETIDIN-3-YL)-5-METHYL-1,2,4-OXADIAZOLE HYDROCHLORIDE
• CAS No: 1309207-10-0
• MF: C₆H₁₀ClN₃O
• MW: 175.616099834442
• CID: 4587432
• PubChem ID: 67154694
• Update Time: 2025-11-01

3-(AZETIDIN-3-YL)-5-METHYL-1,2,4-OXADIAZOLE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 3-(3-azetidinyl)-5-methyl-, hydrochloride (1:1)
• 3-(Azetidin-3-yl)-5-methyl-1,2,4-oxadiazole Hydrochloride
• 3-(AZETIDIN-3-YL)-5-METHYL-1,2,4-OXADIAZOLE HYDROCHLORIDE

• Inchi： 1S/C6H9N3O.ClH/c1-4-8-6(9-10-4)5-2-7-3-5;/h5,7H,2-3H2,1H3;1H
• InChI Key： VPHXMIFVFDFFTC-UHFFFAOYSA-N
• SMILES： CC1ON=C(C2CNC2)N=1.Cl

Additional information on 3-(AZETIDIN-3-YL)-5-METHYL-1,2,4-OXADIAZOLE HYDROCHLORIDE

Comprehensive Overview of 3-(Azetidin-3-yl)-5-methyl-1,2,4-oxadiazole Hydrochloride (CAS No. 1309207-10-0)

3-(Azetidin-3-yl)-5-methyl-1,2,4-oxadiazole Hydrochloride (CAS No. 1309207-10-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines an azetidine ring with a 1,2,4-oxadiazole core, making it a versatile intermediate for drug discovery. Its hydrochloride salt form enhances solubility, a critical factor for bioavailability in medicinal chemistry applications. Researchers are particularly interested in its potential as a bioisostere for carboxylic acids or amides, which aligns with current trends in fragment-based drug design.

The growing demand for small molecule modulators in targeted therapies has propelled interest in compounds like 3-(Azetidin-3-yl)-5-methyl-1,2,4-oxadiazole Hydrochloride. Recent literature highlights its utility in developing kinase inhibitors and GPCR ligands, addressing prevalent search queries such as "novel heterocycles for CNS drugs" or "oxadiazole derivatives in oncology." The compound’s azetidine moiety is particularly noteworthy, as this saturated four-membered nitrogen heterocycle is increasingly exploited to improve metabolic stability—a hot topic in ADME optimization discussions across pharmaceutical forums.

From a synthetic chemistry perspective, the 1,2,4-oxadiazole ring in this compound offers remarkable stability against hydrolytic cleavage compared to its 1,3,4-isomer. This property resonates with frequent industry searches like "hydrolytically stable bioisosteres" or "improving compound half-life." The methyl group at the 5-position further modulates electronic effects, a detail often queried by medicinal chemists investigating structure-activity relationships (SAR). Analytical data (HPLC, NMR) typically confirm high purity (>95%), meeting stringent requirements for preclinical candidates—a key concern reflected in search trends for "QC standards for API intermediates."

In agrochemical applications, the 3-(Azetidin-3-yl)-5-methyl-1,2,4-oxadiazole scaffold shows promise as a precursor for herbicidal agents, coinciding with rising Google searches for "eco-friendly crop protection chemicals." Its hydrogen bond acceptor/donor profile makes it relevant to molecular modeling studies, frequently mentioned in computational chemistry circles. Storage recommendations (2-8°C under inert atmosphere) align with common user questions about "handling hygroscopic pharmaceutical salts."

The compound’s CAS registry number (1309207-10-0) ensures precise identification in regulatory documentation, addressing frequent queries about "substance tracking in REACH compliance." Patent landscapes reveal its inclusion in several PCT applications for inflammatory diseases, reflecting industry focus areas. As research continues, this molecule exemplifies the intersection of heterocyclic chemistry and modern drug discovery—answering persistent search engine questions about "privileged structures in lead optimization."